Cas no 287922-71-8 (4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile)
287922-71-8 structure
Product Name:4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile
CAS No:287922-71-8
MF:C5H4BrN3
MW:186.009359359741
MDL:MFCD00103545
CID:1028222
PubChem ID:45594322
Update Time:2025-04-20
4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile
- 4-bromo-1-methylpyrazole-3-carbonitrile
- 1H-Pyrazole-3-carbonitrile, 4-bromo-1-methyl-
- NTTLCOOFUGHMJS-UHFFFAOYSA-N
- SBB090343
- 4-bromo-1-methyl-pyrazole-3-carbonitrile
-
- MDL： MFCD00103545
- Inchi： 1S/C5H4BrN3/c1-9-3-4(6)5(2-7)8-9/h3H,1H3
- InChI Key： NTTLCOOFUGHMJS-UHFFFAOYSA-N
- SMILES： BrC1C(C#N)=NN(C)C=1
Computed Properties
- Exact Mass: 184.95900
- Monoisotopic Mass: 184.95886 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 186.01
- XLogP3: 1
- Topological Polar Surface Area: 41.6
Experimental Properties
- Melting Point: 103-105℃
- Boiling Point: 319.2±27.0℃ at 760 mmHg
- Water Partition Coefficient: Sparingly soluble in water.(0.26 g/L) (25°C),
- PSA: 41.61000
- LogP: 1.05428
4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P280-P305+P351+P338-P310
- Storage Condition：Sealed in dry,Room Temperature
4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 230694-250mg |
4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile |
287922-71-8 | 95% | 250mg |
￡72.00 | 2022-02-28 | |
| Fluorochem | 230694-1g |
4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile |
287922-71-8 | 95% | 1g |
￡178.00 | 2022-02-28 | |
| Fluorochem | 230694-5g |
4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile |
287922-71-8 | 95% | 5g |
￡629.00 | 2022-02-28 | |
| Fluorochem | 230694-10g |
4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile |
287922-71-8 | 95% | 10g |
￡1120.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 088646-1g |
4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile |
287922-71-8 | 1g |
3656.0CNY | 2021-06-30 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 088646-10g |
4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile |
287922-71-8 | 10g |
21133.0CNY | 2021-07-12 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 088646-5g |
4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile |
287922-71-8 | 5g |
14223.0CNY | 2021-07-12 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EW320-1g |
4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile |
287922-71-8 | 98% | 1g |
726.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EW320-50mg |
4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile |
287922-71-8 | 98% | 50mg |
115.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EW320-200mg |
4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile |
287922-71-8 | 98% | 200mg |
244.0CNY | 2021-07-12 |
4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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